
Commercial Suppliers and Analytical
Applications of Imidacloprid-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Imidacloprid-d4

Cat. No.: B124505 Get Quote

An In-depth Technical Guide for Researchers and Scientists

This technical guide provides a comprehensive overview of commercial sources for the

Imidacloprid-d4 analytical standard and detailed methodologies for its use in quantitative

analysis. Imidacloprid-d4 serves as an essential internal standard for the accurate

determination of Imidacloprid, a widely used neonicotinoid insecticide, in various matrices. Its

use in isotope dilution mass spectrometry minimizes matrix effects and compensates for

variations in sample preparation and instrument response, leading to highly accurate and

precise results.

Commercial Availability of Imidacloprid-d4
Analytical Standard
A range of chemical suppliers offer Imidacloprid-d4 analytical standards, typically as a neat

solid or in solution. The choice of supplier and product format will depend on the specific

requirements of the analytical laboratory, including desired concentration, solvent, and required

certifications. Below is a summary of offerings from prominent suppliers.
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Supplier
Product
Description

CAS Number Format
Purity/Isotopic
Enrichment

Sigma-Aldrich

(Merck)

Imidacloprid-d4,

PESTANAL®,

analytical

standard

1015855-75-0 Neat
Analytical

standard grade

Cayman

Chemical
Imidacloprid-d4 1015855-75-0

1 mg, 5 mg, 10

mg solid
≥98%

Cambridge

Isotope

Laboratories, Inc.

Imidacloprid

(4,4,5,5-D₄,

98%) 100 µg/mL

in methanol

1015855-75-0 Solution
98% Chemical

Purity

MedchemExpres

s
Imidacloprid-d4 1015855-75-0 Solid 99.89%

LGC Standards Imidacloprid-d4 1015855-75-0 Neat High purity

Experimental Protocol: Quantification of
Imidacloprid in Honey using Imidacloprid-d4
Internal Standard by LC-MS/MS
This section details a representative experimental protocol for the analysis of Imidacloprid in a

complex food matrix, honey, utilizing Imidacloprid-d4 as an internal standard. This method is

adapted from established procedures for neonicotinoid analysis in food samples.[1]

1. Materials and Reagents

Imidacloprid analytical standard

Imidacloprid-d4 analytical standard

Acetonitrile (LC-MS grade)

Water (LC-MS grade)
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Formic acid (LC-MS grade)

Magnesium sulfate (anhydrous)

Sodium chloride

Primary secondary amine (PSA) sorbent

C18 sorbent

2. Preparation of Standard Solutions

Imidacloprid Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Imidacloprid

in 10 mL of acetonitrile.

Imidacloprid-d4 Internal Standard (IS) Stock Solution (1 µg/mL): Accurately weigh and

dissolve 1 mg of Imidacloprid-d4 in 1 L of acetonitrile.

Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the

Imidacloprid stock solution with a mixture of acetonitrile and water to match the final mobile

phase composition. Spike each calibration standard with the Imidacloprid-d4 IS solution to

a final concentration of 5 ng/mL.

3. Sample Preparation (QuEChERS Method)

Weigh 5 g of homogenized honey into a 50 mL centrifuge tube.

Add 10 mL of water and vortex for 1 minute to dissolve the honey.

Spike the sample with 50 µL of the 1 µg/mL Imidacloprid-d4 internal standard solution.

Add 10 mL of acetonitrile and vortex for 1 minute.

Add a QuEChERS salt packet containing 4 g of anhydrous magnesium sulfate and 1 g of

sodium chloride.

Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b124505?utm_src=pdf-body
https://www.benchchem.com/product/b124505?utm_src=pdf-body
https://www.benchchem.com/product/b124505?utm_src=pdf-body
https://www.benchchem.com/product/b124505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer a 1 mL aliquot of the upper acetonitrile layer to a microcentrifuge tube containing

150 mg of anhydrous magnesium sulfate, 50 mg of PSA, and 50 mg of C18 for dispersive

solid-phase extraction (dSPE) cleanup.

Vortex for 30 seconds and centrifuge at 10,000 rpm for 2 minutes.

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS

analysis.

4. LC-MS/MS Instrumentation and Conditions

Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

Mobile Phase:

A: Water with 0.1% formic acid

B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to separate Imidacloprid from matrix interferences. For

example: 0-1 min, 10% B; 1-5 min, 10-90% B; 5-6 min, 90% B; 6-6.1 min, 90-10% B; 6.1-8

min, 10% B.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Positive ESI

Multiple Reaction Monitoring (MRM) Transitions:
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Compound
Precursor Ion
(m/z)

Product Ion
(m/z)
(Quantifier)

Product Ion
(m/z)
(Qualifier)

Collision
Energy (eV)

Imidacloprid 256.1 209.1 175.1 15

Imidacloprid-d4 260.1 213.1 175.1 15

5. Data Analysis

Create a calibration curve by plotting the ratio of the peak area of Imidacloprid to the peak

area of Imidacloprid-d4 against the concentration of the calibration standards.

Quantify the concentration of Imidacloprid in the honey samples by interpolating the peak

area ratio from the calibration curve.

Workflow for Imidacloprid Analysis
The following diagram illustrates the typical workflow for the quantitative analysis of

Imidacloprid in a given sample matrix using an internal standard.

Sample Preparation Instrumental Analysis Data Processing

Sample Collection
(e.g., Honey) Homogenization Spike with

Imidacloprid-d4 (IS)
QuEChERS
Extraction dSPE Cleanup Final Extract LC-MS/MS Analysis Peak Integration Calibration Curve

(Analyte/IS Ratio) Quantification Final Result
(Concentration)

Click to download full resolution via product page

Caption: Experimental workflow for the quantitative analysis of Imidacloprid using an internal

standard.

This guide provides researchers, scientists, and drug development professionals with the

necessary information to source Imidacloprid-d4 and implement a robust analytical method for

the quantification of Imidacloprid. The use of an isotopically labeled internal standard is crucial

for achieving the high levels of accuracy and precision required in regulatory monitoring and

research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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